N-(4-Imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-5,6-dimethylpyrimidine-4-carboxamide

• IUPAC Name: N-(4-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-5,6-dimethylpyrimidine-4-carboxamide
• InChI: InChI=1S/C18H15N5OS/c1-11-12(2)19-10-20-16(11)17(24)21-14-5-3-13(4-6-14)15-9-23-7-8-25-18(23)22-15/h3-10H,1-2H3,(H,21,24)
• InChI Key: NWCNVXZECQNMLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN=C1C(=O)NC2=CC=C(C=C2)C3=CN4C=CSC4=N3)C
• Molecular Formula: C18H15N5OS
• Molecular Weight: 349.4 g/mol

Description

N-(4-Imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-5,6-dimethylpyrimidine-4-carboxamide, also known as ITD-1, is a small molecule inhibitor that has been widely used in scientific research. It is a potent inhibitor of TGF-β receptor type I kinase, which plays a critical role in regulating cell proliferation, differentiation, and apoptosis.

Mechanism of Action

N-(4-Imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-5,6-dimethylpyrimidine-4-carboxamide is a selective inhibitor of TGF-β receptor type I kinase, which plays a critical role in TGF-β signaling. TGF-β signaling is involved in various biological processes, including cell proliferation, differentiation, and apoptosis. Upon binding to its receptor, TGF-β activates the downstream signaling pathway, which involves the phosphorylation of Smad proteins and the regulation of gene expression. N-(4-Imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-5,6-dimethylpyrimidine-4-carboxamide inhibits the activation of TGF-β signaling by binding to the ATP-binding site of TGF-β receptor type I kinase and preventing its phosphorylation. This leads to the inhibition of downstream signaling and the suppression of TGF-β-mediated biological effects.
Biochemical and Physiological Effects:
N-(4-Imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-5,6-dimethylpyrimidine-4-carboxamide has been shown to have various biochemical and physiological effects. It inhibits the proliferation of cancer cells and induces apoptosis by suppressing TGF-β signaling. N-(4-Imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-5,6-dimethylpyrimidine-4-carboxamide also promotes the differentiation of stem cells and regulates the development of the nervous system by modulating TGF-β signaling. Moreover, N-(4-Imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-5,6-dimethylpyrimidine-4-carboxamide has been shown to regulate immune responses by inhibiting TGF-β signaling in immune cells. However, the effects of N-(4-Imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-5,6-dimethylpyrimidine-4-carboxamide on different biological processes may vary depending on the cell type and context.

Advantages and Limitations for Lab Experiments

N-(4-Imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-5,6-dimethylpyrimidine-4-carboxamide has several advantages for lab experiments. It is a potent and selective inhibitor of TGF-β receptor type I kinase, which allows for the specific modulation of TGF-β signaling. N-(4-Imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-5,6-dimethylpyrimidine-4-carboxamide is also cell-permeable and can be used in both in vitro and in vivo experiments. However, N-(4-Imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-5,6-dimethylpyrimidine-4-carboxamide has some limitations. It has low solubility in water and requires the use of organic solvents for its preparation and use. Moreover, N-(4-Imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-5,6-dimethylpyrimidine-4-carboxamide may have off-target effects on other kinases, which may complicate the interpretation of experimental results.

Future Directions

N-(4-Imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-5,6-dimethylpyrimidine-4-carboxamide has potential future applications in various areas of research. One direction is to investigate the effects of N-(4-Imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-5,6-dimethylpyrimidine-4-carboxamide on the regulation of stem cell differentiation and tissue regeneration. Another direction is to explore the potential therapeutic applications of N-(4-Imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-5,6-dimethylpyrimidine-4-carboxamide in various diseases, including cancer, fibrosis, and autoimmune disorders. Moreover, future studies may focus on the development of more potent and selective inhibitors of TGF-β receptor type I kinase, which may have improved pharmacological properties and reduced off-target effects.

Synthesis Methods

The synthesis of N-(4-Imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-5,6-dimethylpyrimidine-4-carboxamide involves a series of chemical reactions. The starting material is 5,6-dimethylpyrimidine-4-carboxylic acid, which is transformed into the corresponding acid chloride by reaction with thionyl chloride. The acid chloride is then reacted with 4-(imidazo[2,1-b][1,3]thiazol-6-yl)aniline in the presence of a base to form the desired product, N-(4-Imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-5,6-dimethylpyrimidine-4-carboxamide. The final product is purified by column chromatography and characterized by various spectroscopic techniques.

Scientific Research Applications

N-(4-Imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-5,6-dimethylpyrimidine-4-carboxamide has been extensively used in scientific research to investigate the role of TGF-β signaling in various biological processes. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis in vitro and in vivo. N-(4-Imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-5,6-dimethylpyrimidine-4-carboxamide has also been used to study the effects of TGF-β signaling on the differentiation of stem cells, the development of the nervous system, and the regulation of immune responses. Moreover, N-(4-Imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-5,6-dimethylpyrimidine-4-carboxamide has been used to investigate the potential therapeutic applications of TGF-β inhibitors in various diseases, including cancer, fibrosis, and autoimmune disorders.